2-Benzo[1,3]dioxol-5-yl-imidazo[1,2-a]pyridin-3-ylamine
Overview
Description
Scientific Research Applications
Synthesis and Biological Activity
Compounds related to 2-Benzo[1,3]dioxol-5-yl-imidazo[1,2-a]pyridin-3-ylamine have been synthesized and explored for various biological activities. For example, the synthesis of 3-substituted imidazo[1,2-a]pyridines aimed at developing antiulcer agents demonstrates the chemical versatility of this scaffold. Although the specific compounds did not show significant antisecretory activity, several exhibited good cytoprotective properties in ethanol and HCl models, indicating their potential for therapeutic applications (Starrett et al., 1989).
Medicinal Chemistry Relevance
The imidazo[1,2-a]pyridine core is a privileged structure in medicinal chemistry due to its wide range of biological activities. Research focusing on the synthesis of novel classes of these compounds, such as inhibitors of human rhinovirus, underscores their importance in drug discovery efforts. Structural modifications and the exploration of stereochemistry have been crucial in optimizing their antiviral properties (Hamdouchi et al., 1999).
Chemical Intermediate Applications
Recent studies on the imidazo[1,2-a]pyridine scaffold have highlighted its role as a critical chemical intermediate in the synthesis of biologically active molecules. The review of synthetic strategies and reactivity of imidazo[1,2-a]pyridines reveals their significant applications in medicinal chemistry and drug molecule production, emphasizing the ongoing interest in this heterocyclic compound (Roopan et al., 2016).
Innovative Synthesis Approaches
Innovative synthesis methods for benzo[4,5]imidazo[1,2-a]pyridine derivatives have been developed, showcasing the compound's synthetic accessibility and potential for further chemical exploration. These methods enable the efficient preparation of derivatives in good to excellent yields, broadening the scope of applications for these compounds in scientific research (Goli-Garmroodi et al., 2015).
properties
IUPAC Name |
2-(1,3-benzodioxol-5-yl)imidazo[1,2-a]pyridin-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11N3O2/c15-14-13(16-12-3-1-2-6-17(12)14)9-4-5-10-11(7-9)19-8-18-10/h1-7H,8,15H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJFFWQWRBYMLAG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C3=C(N4C=CC=CC4=N3)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80587703 | |
Record name | 2-(2H-1,3-Benzodioxol-5-yl)imidazo[1,2-a]pyridin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80587703 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Benzo[1,3]dioxol-5-yl-imidazo[1,2-a]pyridin-3-ylamine | |
CAS RN |
80493-81-8 | |
Record name | 2-(2H-1,3-Benzodioxol-5-yl)imidazo[1,2-a]pyridin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80587703 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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